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Compound of Interest

Compound Name: 2-(Cyclopentyloxy)-1,3-thiazole

CAS No.: 2097924-28-0

Cat. No.: B3000078

Get Quote

Executive Summary
2-(Cyclopentyloxy)-1,3-thiazole (CAS: 1469988-63-3) is a specialized heterocyclic

intermediate used primarily in the synthesis of pharmaceutical candidates, particularly in the

development of kinase inhibitors and metabolic modulators.[1] As a 2-alkoxythiazole derivative,

it combines the electron-deficient nature of the thiazole ring with the lipophilic properties of the

cyclopentyl ether moiety.[1]

This guide provides a comprehensive technical framework for the safe handling, storage, and

experimental application of this compound. Due to the limited availability of specific

toxicological data for this research-grade chemical, the protocols herein are derived from

Structure-Activity Relationship (SAR) analysis of analogous heteroaryl ethers and standard

safety practices for high-potency intermediates.

Physicochemical Profile & Identification
The following data establishes the baseline identity and physical state of the compound for risk

assessment.
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Property Specification / Value Notes

Chemical Name 2-(Cyclopentyloxy)-1,3-thiazole

CAS Number 1469988-63-3 Research-grade identifier

Molecular Formula C₈H₁₁NOS

Molecular Weight 169.24 g/mol

Physical State
Pale yellow liquid to low-

melting solid

Predicted based on MW and

lipophilicity

Boiling Point ~220–240°C (Predicted)
Extrapolated from 2-

ethoxythiazole (BP 160°C)

Solubility
Soluble in DCM, EtOAc,

DMSO, Methanol

Poor water solubility due to

cyclopentyl group

Partition Coeff.[1][2][3][4][5]

(LogP)
~2.5 (Predicted)

Indicates high membrane

permeability

Hazard Identification & Risk Assessment
GHS Classification (Derived)
Based on the functional groups (thiazole ring, ether linkage) and analogous compounds (e.g.,

2-ethoxythiazole), the following GHS classifications apply:

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory

irritation.[1]

Flammable Liquids (Category 4): H227 - Combustible liquid (Predicted).[1]

Critical Chemical Hazards[1]
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Peroxide Formation: While heteroaryl ethers are generally more stable than dialkyl ethers,

the alpha-protons on the cyclopentyl ring (adjacent to oxygen) are susceptible to radical

abstraction.[1] Long-term storage in the presence of air may lead to peroxide accumulation.

[1]

Acid Sensitivity: The ether linkage at the 2-position of the thiazole ring can be susceptible to

cleavage under strong acidic conditions, releasing cyclopentanol and 2-hydroxythiazole

(which tautomerizes to thiazolinone).[1]

Safe Handling Protocols
Engineering Controls

Primary Containment: All handling, weighing, and transfer operations must be conducted

within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

Inert Atmosphere: Due to potential oxidative instability, it is best practice to handle this

compound under a blanket of Nitrogen (N₂) or Argon (Ar), particularly during heating or

prolonged processing.[1]

Personal Protective Equipment (PPE)[1]
Hand Protection:Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental

splash protection.[1] For prolonged immersion or cleaning spills, use Silver Shield/4H

laminate gloves.

Eye Protection: Chemical splash goggles are mandatory. Face shields should be used during

synthesis scale-up (>5g).[1]

Respiratory Protection: If fume hood containment is breached or during spill cleanup, use a

NIOSH-approved respirator with organic vapor cartridges (OV).[1]

Experimental Workflow: Inert Transfer
The following diagram illustrates the required workflow for transferring the compound to a

reaction vessel to minimize moisture and oxygen exposure.
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Caption: Protocol for transferring 2-(Cyclopentyloxy)-1,3-thiazole from storage to reaction

vessel to prevent hydrolysis and oxidation.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Environment: Store under an inert atmosphere (Argon preferred due to density).[1]

Container: Amber glass vials with PTFE-lined caps to prevent UV degradation and cap

corrosion.[1]

Shelf Life: Re-test purity every 6 months. Check for peroxide formation (using KI starch

paper) before distillation or heating if stored >12 months.[1]

Synthesis & Reaction Monitoring
Common Synthetic Route
Researchers typically synthesize this compound via Nucleophilic Aromatic Substitution (SₙAr).

[1]

Reagents: 2-Bromothiazole + Cyclopentanol.[1]

Base: Sodium Hydride (NaH) or Cesium Carbonate (Cs₂CO₃).[1]

Solvent: DMF or THF (Dry).[1]

Mechanism: The alkoxide attacks the C2 position of the thiazole, displacing the halide.[1]

Monitoring (TLC/HPLC)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3000078/docs?utm_src=pdf-body-img#technical-safety-handling-guide-2-cyclopentyloxy-1-3-thiazole-1
https://www.benchchem.com/product/b3000078/docs?utm_src=pdf-body#technical-safety-handling-guide-2-cyclopentyloxy-1-3-thiazole-1
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3000078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TLC: Silica gel plates.

Eluent: Hexane:Ethyl Acetate (4:1).[1]

Visualization: UV (254 nm).[1] Thiazoles quench fluorescence. Iodine stain may also be

effective.

HPLC: Reverse-phase C18 column.[1]

Mobile Phase: Acetonitrile/Water (+0.1% Formic Acid).[1]

Emergency Response Procedures
In the event of an accident, the following decision tree guides the immediate response.

Incident Detected

Identify Type

Skin Contact Eye Contact Spill (>10mL)

Wash 15 min (Soap/Water)
Seek Medical Aid

Rinse 15 min (Eyewash)
Consult Ophthalmologist

Evacuate Area
Use Absorbent Pads

Wear Respirator

Click to download full resolution via product page

Caption: Immediate decision logic for personnel exposure or laboratory spills involving thiazole

derivatives.

Fire Fighting
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Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do NOT use a solid water stream as

it may scatter the liquid.

Hazardous Combustion Products: Burning will release Nitrogen Oxides (NOx) and Sulfur

Oxides (SOx).[1] Firefighters must wear SCBA.[1]

Waste Disposal[1]
Do not dispose of down the drain.[6]

Collect in a combustible solvent waste container (e.g., "Non-Halogenated Organic Waste").

[1]

Label clearly with "Thiazole Derivative - Irritant".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s11412645
https://www.smolecule.com/products/s11412645
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-_cyclopentoxy_thiazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-_cyclopentoxy_thiazole
https://pubmed.ncbi.nlm.nih.gov/29095593/
https://pubmed.ncbi.nlm.nih.gov/29095593/
https://www.molaid.com/MS_20795549
https://www.molaid.com/MS_20795549
https://pdf.benchchem.com/2935/In_Depth_Technical_Guide_Physicochemical_Properties_of_2_Methoxy_5_nitrobenzo_d_thiazole.pdf
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxythiazole
https://www.benchchem.com/product/b3000078/docs#technical-safety-handling-guide-2-cyclopentyloxy-1-3-thiazole-1
https://www.benchchem.com/product/b3000078/docs#technical-safety-handling-guide-2-cyclopentyloxy-1-3-thiazole-1
https://www.benchchem.com/product/b3000078/docs#technical-safety-handling-guide-2-cyclopentyloxy-1-3-thiazole-1
https://www.benchchem.com/product/b3000078/docs#technical-safety-handling-guide-2-cyclopentyloxy-1-3-thiazole-1
https://www.benchchem.com/product/b3000078?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3000078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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